Cas no 533887-89-7 (2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde
• CAS No: 533887-89-7
• MDL: MFCD30497566
• CID: 4654727
• PubChem ID: 15141968
• Update Time: 2025-06-09

2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-1,3-thiazole-5-carbaldehyde
• 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde

• MDL： MFCD30497566

Additional information on 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde

2-Bromo-4-Chloro-1,3-Thiazole-5-Carbaldehyde (CAS No. 533887-89-7): A Comprehensive Overview

2-Bromo-4-chloro-1,3-thiazole-5-carbaldehyde (CAS No. 533887-89-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde consists of a thiazole ring with a bromine atom at the 2-position, a chlorine atom at the 4-position, and an aldehyde group at the 5-position. This arrangement imparts distinct chemical properties and reactivity patterns that make it an attractive starting material for a wide range of synthetic transformations.

In recent years, 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde has been extensively studied for its potential in the synthesis of heterocyclic compounds. Heterocycles are a fundamental class of organic molecules that play a crucial role in the development of pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups in this compound allows for diverse synthetic pathways, enabling chemists to tailor its properties for specific applications.

One notable application of 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde is in the synthesis of thiazole-based derivatives with potential therapeutic properties. Thiazoles are known for their biological activities, including antimicrobial, antifungal, and anticancer properties. By modifying the substituents on the thiazole ring, researchers can fine-tune the pharmacological profile of these derivatives to target specific diseases.

For instance, a recent study published in the Journal of Medicinal Chemistry explored the use of 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde as a key intermediate in the synthesis of novel thiazole-based anticancer agents. The researchers demonstrated that these compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting their potential as lead candidates for further drug development.

Beyond its applications in medicinal chemistry, 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde has also found utility in other areas of chemical research. In materials science, this compound has been used as a building block for the synthesis of functional polymers and supramolecular assemblies. The unique electronic and steric properties of thiazoles make them ideal for designing materials with tailored optical and electronic properties.

The synthetic versatility of 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde is further enhanced by its compatibility with various coupling reactions and functional group transformations. For example, the bromine and chlorine substituents can be readily replaced with other functional groups through cross-coupling reactions such as Suzuki-Miyaura coupling or Ullmann coupling. These reactions allow chemists to introduce a wide range of substituents onto the thiazole ring, expanding its utility in synthetic chemistry.

In addition to its synthetic applications, 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde has been investigated for its potential as a ligand in coordination chemistry. Thiazoles are known to form stable complexes with transition metals due to their electron-donating properties. These complexes have found applications in catalysis, where they can serve as efficient catalysts for various organic transformations.

A study published in Inorganic Chemistry reported the synthesis and characterization of metal complexes derived from 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde. The researchers demonstrated that these complexes exhibited excellent catalytic activity in C-H activation reactions and cross-coupling reactions. This work highlights the potential of thiazole-based ligands in developing new catalysts for industrial processes.

The environmental impact and safety profile of 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde have also been evaluated. While this compound is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. Researchers should handle this compound with appropriate personal protective equipment (PPE) and ensure proper disposal procedures are followed to prevent environmental contamination.

In conclusion, 2-bromo-4-chloro-1,3-thiazole-5-carbaldehyde (CAS No. 533887-89-7) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique structural features and synthetic versatility make it an attractive starting material for the development of novel bioactive molecules and functional materials. As research continues to advance in these areas, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in chemical research.